Porous layer open tubular monolith capillary column: switching-off the reaction kinetics as the governing factor in their preparation by using an immiscible liquid-controlled polymerization†
RSC Advances Pub Date: 2013-09-16 DOI: 10.1039/C2RA23417C
Abstract
A new approach for preparation of monolithic porous layer open-tubular capillary columns that eliminates the need for incomplete polymerization is presented. By expelling monomers from the capillary with a completely immiscible liquid a thin layer of polymerization mixture that wets the wall is left and polymerized by UV light.
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